Cas no 1342687-83-5 (1-(furan-2-carbonyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(furan-2-carbonyl)pyrrolidine-3-carboxylic acid
• CAS No: 1342687-83-5
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 5573532
• Update Time: 2025-05-22

1-(furan-2-carbonyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 1-(2-furanylcarbonyl)-
• 1-(Furan-2-carbonyl)pyrrolidine-3-carboxylic Acid
• 1-(furan-2-carbonyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C10H11NO4/c12-9(8-2-1-5-15-8)11-4-3-7(6-11)10(13)14/h1-2,5,7H,3-4,6H2,(H,13,14)
• InChI Key： YAHXZVBDLJPGBU-UHFFFAOYSA-N
• SMILES： N1(C(C2=CC=CO2)=O)CCC(C(O)=O)C1

Experimental Properties

• Density: 1.377±0.06 g/cm3(Predicted)
• Boiling Point: 415.3±35.0 °C(Predicted)
• pka: 4.34±0.20(Predicted)

Additional information on 1-(furan-2-carbonyl)pyrrolidine-3-carboxylic acid

Compound CAS No. 1342687-83-5: 1-(furan-2-carbonyl)pyrrolidine-3-carboxylic Acid

1-(furan-2-carbonyl)pyrrolidine-3-carboxylic acid, identified by the CAS registry number 1342687-83-5, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its pyrrolidine ring fused with a furan moiety, which imparts distinctive electronic and steric properties, making it a versatile building block for various applications.

The molecular structure of 1-(furan-2-carbonyl)pyrrolidine-3-carboxylic acid comprises a pyrrolidine ring (a five-membered saturated amine) substituted with a furan carbonyl group at the 2-position and a carboxylic acid group at the 3-position. This arrangement creates a conjugated system that enhances its reactivity and stability, making it suitable for use in both synthetic and biological contexts.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of peptide-based drugs, where its carboxylic acid group can serve as a reactive site for amide bond formation. The furan moiety, on the other hand, contributes to the compound's ability to engage in hydrogen bonding and π-interactions, which are critical for molecular recognition in biological systems.

In addition to its pharmacological applications, 1-(furan-2-carbonyl)pyrrolidine-3-carboxylic acid has been investigated for its potential in materials science. Its ability to form stable cross-linked networks through its reactive functional groups has led to its consideration as a monomer in the synthesis of advanced polymers and hydrogels. These materials exhibit tunable mechanical properties and biocompatibility, making them promising candidates for tissue engineering and drug delivery systems.

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic additions, cyclizations, and oxidations. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production routes, reducing the overall cost and improving scalability.

From an analytical standpoint, the characterization of CAS No. 1342687-83-5 has been enhanced by modern spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into the compound's molecular structure and purity, ensuring high-quality standards for both research and industrial applications.

In conclusion, 1-(furan-2-carbonyl)pyrrolidine-3-carboxylic acid, with its unique structural features and diverse functional groups, represents a valuable compound in contemporary chemical research. Its applications span across drug discovery, polymer chemistry, and biomaterials engineering, underscoring its importance as a versatile building block in modern science.